Cas no 1063733-86-7 (3-cyclopropyl-4-fluorobenzoic Acid)

• Product Name: 3-cyclopropyl-4-fluorobenzoic Acid
• CAS No: 1063733-86-7
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• MDL: MFCD12024404
• CID: 1182389
• PubChem ID: 40151796
• Update Time: 2025-06-30

3-cyclopropyl-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-4-fluorobenzoic acid
• SureCN3158547
• SBB068725
• 3-cyclopropyl-4-fluoranyl-benzoic acid
• KB-163115
• FT-0657904
• A801425
• S01-0046
• 1063733-86-7
• SCHEMBL3158547
• BCWIANHQGXRUTR-UHFFFAOYSA-N
• DTXSID40653918
• AKOS015917592
• 3-cyclopropyl-4-fluorobenzoicacid
• 3-Cyclopropyl-4-fluoro-benzoic acid
• CS-0191234
• MFCD12024404
• EN300-705528
• F2167-4856
• 3-cyclopropyl-4-fluorobenzoic Acid

• MDL： MFCD12024404
• Inchi： 1S/C10H9FO2/c11-9-4-3-7(10(12)13)5-8(9)6-1-2-6/h3-6H,1-2H2,(H,12,13)
• InChI Key： BCWIANHQGXRUTR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1CC1

Computed Properties

• Exact Mass: 180.059
• Monoisotopic Mass: 180.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 37.30000
• LogP: 2.40130

Additional information on 3-cyclopropyl-4-fluorobenzoic Acid

Comprehensive Overview of 3-Cyclopropyl-4-Fluorobenzoic Acid (CAS No. 1063733-86-7): Properties, Applications, and Industry Insights

3-Cyclopropyl-4-fluorobenzoic Acid (CAS No. 1063733-86-7) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyclopropyl and fluoro substituents, serves as a versatile building block in organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in the development of small-molecule inhibitors and API intermediates.

The growing demand for fluorinated compounds in drug discovery stems from their ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability. Researchers frequently search for "3-cyclopropyl-4-fluorobenzoic acid synthesis" or "CAS 1063733-86-7 suppliers," reflecting its industrial relevance. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives critical for structure-activity relationship (SAR) studies.

In the context of green chemistry trends, synthetic routes for 3-cyclopropyl-4-fluorobenzoic Acid are being optimized to reduce hazardous byproducts. Recent publications highlight catalytic fluorination methods and microwave-assisted synthesis as eco-friendly alternatives. These advancements align with the pharmaceutical industry’s push toward sustainable manufacturing, a topic frequently queried in academic and industrial forums.

Analytical characterization of CAS 1063733-86-7 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. Impurity profiling is crucial, as even trace contaminants can impact downstream applications. Questions like "how to purify 3-cyclopropyl-4-fluorobenzoic acid" or "stability under storage conditions" are common among quality control specialists, emphasizing the need for robust technical data.

The compound’s role in crop protection chemicals is another area of interest. Its fluorobenzene core is found in herbicides and fungicides, driving searches for "agrochemical applications of fluorobenzoic acids." Regulatory compliance, such as REACH certification for 1063733-86-7, is frequently discussed in supply chain audits, reflecting global scrutiny on chemical safety.

From a commercial perspective, pricing trends for 3-cyclopropyl-4-fluorobenzoic Acid fluctuate based on raw material availability and custom synthesis demand. Procurement teams often compare "bulk pricing vs. lab-scale quantities" or evaluate "alternate fluorobenzoic acid derivatives" for cost optimization. Suppliers increasingly provide COA (Certificate of Analysis) documentation to meet stringent industry standards.

Future research directions may explore the compound’s potential in PET radiopharmaceuticals, leveraging its fluorine-18 compatibility. Such innovations could address trending queries like "fluorine in diagnostic imaging" or "precursors for radiolabeling." Collaborative studies between academia and biotech firms are expected to expand the utility of CAS 1063733-86-7 in cutting-edge therapeutics.